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Compound of Interest

Compound Name: 2-Methoxybenzyl alcohol

Cat. No.: B043209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2-
methoxybenzyl alcohol (CAS No. 612-16-8). The information is compiled and synthesized

from various safety data sheets (SDS) and chemical databases to ensure a comprehensive

understanding for professionals in research and development.

Chemical and Physical Properties
2-Methoxybenzyl alcohol, also known as o-anisyl alcohol, is a clear, colorless to orange-

brown liquid.[1] It is an important raw material and intermediate in organic synthesis,

pharmaceuticals, and agrochemicals. A summary of its key physical and chemical properties is

presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Methoxybenzyl Alcohol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b043209?utm_src=pdf-interest
https://www.benchchem.com/product/b043209?utm_src=pdf-body
https://www.benchchem.com/product/b043209?utm_src=pdf-body
https://www.benchchem.com/product/b043209?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/en/sds/aldrich/136905?userType=undefined
https://www.benchchem.com/product/b043209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₈H₁₀O₂ PubChem[2], TCI Chemicals[3]

Molecular Weight 138.16 g/mol PubChem[2]

Appearance Clear orange-brown liquid Cole-Parmer[1]

Odor No data available -

Melting Point 85-86 °C ChemicalBook[4]

Boiling Point 248-250 °C ChemicalBook[4]

Flash Point > 112 °C (> 233.6 °F) Cole-Parmer[1]

Density 1.039 g/mL at 25 °C ChemicalBook[4]

Vapor Pressure 0.00429 mmHg PubChem[2]

Solubility
Not miscible or difficult to mix

in water. Soluble in ethanol.
ChemicalBook[5]

Autoignition Temperature No information available Fisher Scientific[6]

Hazard Identification and Classification
2-Methoxybenzyl alcohol is classified as a hazardous chemical. The GHS classification,

based on aggregated data, indicates several warnings for acute toxicity, skin and eye irritation,

and respiratory irritation.[2]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute toxicity, oral 4
H302: Harmful if swallowed[2]

[3][7]

Skin corrosion/irritation 2
H315: Causes skin irritation[2]

[3][7]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[2][3][7]

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation[2][7]

Signal Word: Warning[3][7]

The toxicological properties of this material have not been fully investigated.[1]

Toxicological Data
Detailed toxicological studies on 2-methoxybenzyl alcohol are not widely available in the

public domain. However, some data for analogous compounds and general classifications

provide insight into its potential toxicity. No specific LC50 data for inhalation was found.

Table 3: Available Toxicological Data

Test Species Route Value Reference

LD50 (analogue:

4-Methoxybenzyl

alcohol)

Rabbit Dermal 3 g/kg
Fisher

Scientific[6]

LD50 (analogue:

4-Methoxybenzyl

alcohol)

Rat Oral >= 5000 mg/kg
Fisher

Scientific[6]

It is important to note that the toxicological properties have not been thoroughly investigated,

and the absence of data does not mean the substance is not hazardous.[1]
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Experimental Protocols
Detailed experimental protocols for the toxicological assessments of 2-methoxybenzyl
alcohol are not available in the reviewed public safety documents. Toxicological studies are

typically conducted under specific, controlled laboratory conditions following established

guidelines from regulatory bodies like the OECD or EPA. These protocols would detail the

animal model, dosage, administration route, observation parameters, and statistical analysis.

For specific research applications, consulting specialized toxicological literature or conducting a

dedicated literature search through scientific databases would be necessary.

Safety and Handling Precautions
Proper handling and storage procedures are crucial to minimize the risks associated with 2-
methoxybenzyl alcohol.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following are

general recommendations:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[1] The type of

glove material should be selected based on the breakthrough time and permeation rate for

the specific laboratory conditions.

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1] A lab coat

is a minimum requirement.

Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed

whenever workplace conditions warrant a respirator's use.[1] Use only outdoors or in a well-

ventilated area.[4]

Engineering Controls
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Facilities storing or utilizing this material should be equipped with an eyewash facility and a

safety shower.[1]

Use adequate ventilation to keep airborne concentrations low.[1]

Handling and Storage
Handling: Wash thoroughly after handling.[1] Avoid contact with eyes, skin, and clothing.[1]

Do not breathe mist/vapors/spray.[4] Do not ingest.[4]

Storage: Store in a tightly closed container.[1] Store in a cool, dry, well-ventilated area away

from incompatible substances.[1] Incompatible materials include acids, acid anhydrides, acid

chlorides, and strong oxidizing agents.[6]

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[1]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[1]

Ingestion

Never give anything by mouth to an

unconscious person. Get medical aid. Do NOT

induce vomiting. If conscious and alert, rinse

mouth and drink 2-4 cupfuls of milk or water.[1]

Fire and Explosion Hazard Data
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[1]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[1] Vapors may be heavier than air and can spread along the

ground.[1]

Firefighting Precautions: As in any fire, wear a self-contained breathing apparatus in

pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

Accidental Release Measures
Personal Precautions: Use proper personal protective equipment as indicated in Section 5.

[1]

Spill/Leak Procedures: Clean up spills immediately, observing precautions in the Protective

Equipment section. Absorb spill using an absorbent, non-combustible material such as earth,
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sand, or vermiculite. Do not use combustible materials such as sawdust. Provide ventilation.

[1]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste. Consult state and local hazardous waste regulations to ensure complete and

accurate classification.[1]

Visualized Workflows and Relationships
The following diagrams illustrate key logical relationships and workflows for the safe handling of

2-methoxybenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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